Cas no 16801-63-1 (benzyl N-(4-oxocyclohexyl)carbamate)

benzyl N-(4-oxocyclohexyl)carbamate structure

16801-63-1 structure

Product Name:benzyl N-(4-oxocyclohexyl)carbamate

CAS No:16801-63-1

Molecular Formula:C₁₄H₁₇NO₃

Molecular Weight:247.28968

MDL:MFCD06658393

CID:50540

PubChem ID:14615292

benzyl N-(4-oxocyclohexyl)carbamate Properties

Names and Identifiers

- 4-N-Cbz-cyclohexanone
- (4-OXOCYCLOHEXYL)CARBAMIC ACID BENZYL ESTER
- 4-N-CBZ-AMINO-CYCLOHEXANONE
- 4-CARBOBENZOXY-AMINO-CYCLOHEXANONE
- N-CBZ-4-AMINO-CYCLOHEXANONE
- (4-Oxocyclohexyl)carbamic acid benzyl ester, 4-(Benzyloxycarbonylamino)cyclohexanone, Benzyl 4-oxocyclohexylcarbamate
- 4-(Benzyloxycarbonylamino)cyclohexanone
- N-Cbz-4-aminocyclohexanone
- benzyl (4-oxocyclohexyl)carbamate
- 4-N-Cbz-Aminocyclohexanone
- benzyl N-(4-oxocyclohexyl)carbamate
- Cyclen
- 4-(Cbz-aMino)cyclohexanone
- Benzyl 4-oxocyclohexylcarbamate
- Benzyl-4-oxo-N-cyclohexylcarbamat
- 4-(Benzylpxycarbonylamino)cyclohexanone
- 4-(Benzyloxycarbonylamino)cyclohexanone, 97%
- +Expand
- MDL： MFCD06658393
- InChIKey： VHXBIBFCJISKFA-UHFFFAOYSA-N
- Inchi： 1S/C14H17NO3/c16-13-8-6-12(7-9-13)15-14(17)18-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,15,17)
- SMILES： C1=CC=C(C=C1)COC(=O)NC2CCC(=O)CC2

Computed Properties

Exact Mass: 247.12100
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 5
Heavy Atom Count: 18
Complexity: 287
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.7
Tautomer Count: 4
Surface Charge: 0

Experimental Properties

LogP: 2.81540
PSA: 55.40000
Refractive Index: 1.55
Boiling Point: 427.3℃ at 760 mmHg
Melting Point: 80-84 °C
Flash Point: 212.2°C
Color/Form: White to Yellow Solid
Solubility: Not determined
Density: 1.1700

benzyl N-(4-oxocyclohexyl)carbamate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AB77207-1g	(4-Oxocyclohexyl)carbamic acid benzyl ester	16801-63-1	97%	1g	$5.00	2024-04-20
Ambeed	A158455-250mg	Benzyl (4-oxocyclohexyl)carbamate	16801-63-1	97%	250mg	$5.0	2024-04-23
Apollo Scientific	OR301374-5g	4-N-Cbz-aminocyclohexanone	16801-63-1	97%	5g	£56.00	2023-09-01
AstaTech	57606-5/G	N-CBZ-4-AMINO-CYCLOHEXANONE	16801-63-1	97%	5g	$38	2023-09-16
Enamine	EN300-112457-0.05g	benzyl N-(4-oxocyclohexyl)carbamate	16801-63-1	95%	0.05g	$19.0	2023-10-26
Fluorochem	032495-5g	4-N-Cbz-cyclohexanone	16801-63-1	97%	5g	￡36.00	2022-03-01
TRC	O990045-10mg	(4-Oxocyclohexyl)carbamic Acid Benzyl Ester	16801-63-1		10mg	$ 50.00	2022-06-03
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H26015-1g	4-(Benzyloxycarbonylamino)cyclohexanone, 97%	16801-63-1	97%	1g	￥1840.00	2023-03-15
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	YT0116-100g	Benzyl N-(4-oxocyclohexyl)carbamate	16801-63-1	97%	100g	$560	2023-09-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBT5379-5G	benzyl N-(4-oxocyclohexyl)carbamate	16801-63-1	97%	5g	￥ 217.00	2023-04-14

benzyl N-(4-oxocyclohexyl)carbamate Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:16801-63-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

benzyl N-(4-oxocyclohexyl)carbamate Related Literature

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4. Determination of total phosphorus in soil and sludge by an effective headspace gas chromatographic method

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5. Preparation of BaTiO3 nanocrystals using a two-phase solvothermal method†

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6. New British Standards

Proc. Anal. Div. Chem. Soc., 1979,16, 358-358
7. Complexation equilibria of some sulphoazoxines. Part VIII. Complexes of SNAZOXS with copper(II), lead(II) and cadmium(II) ions evaluated by regression analysis of potentiometric data

Analyst, 1988,113, 1357-1364
8. A straightforward zinc-catalysed reduction of sulfoxides to sulfides†

Stephan Enthaler Catal. Sci. Technol., 2011,1, 104-110
9. Determination of Cl/C and Br/C ratios in pure organic solids using laser-induced plasma spectroscopy in near vacuum ultraviolet†

Saara Kaski,Heikki Häkkänen,Jouko Korppi-Tommola J. Anal. At. Spectrom., 2004,19, 474-478
10. Synthesis and conformations of [2.n]metacyclophan-1-ene epoxides and their conversion to [n.1]metacyclophanes†

Thamina Akther,Shofiur Rahman,Paris E. Georghiou,Taisuke Matsumoto,Junji Tanaka,Carl Redshaw,Takehiko Yamato Org. Biomol. Chem., 2017,15, 3519-3527

Related Categories

Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

16801-63-1 (benzyl N-(4-oxocyclohexyl)carbamate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:16801-63-1)benzyl N-(4-oxocyclohexyl)carbamate

A810931

Purity:99%

Quantity:100g

Price($):237.0